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Compound of Interest

Compound Name: 4-Bromo-2-methylpyridin-3-amine

Cat. No.: B141327

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 4-Bromo-2-methylpyridin-3-amine. Adherence to these
procedures is essential for ensuring personal safety and proper disposal.

Chemical Identifier:

Name: 4-Bromo-2-methylpyridin-3-amine

Synonyms: 4-bromo-2-methyl-3-pyridinamine

CAS Number: 126325-48-2

Molecular Formula: CesH7BrN:2

Molecular Weight: 187.04 g/mol

Hazard Identification and Personal Protective
Equipment

4-Bromo-2-methylpyridin-3-amine is a hazardous chemical that requires careful handling in a
well-ventilated area to avoid exposure.[1] It is crucial to prevent contact with skin and eyes, as
well as to avoid the formation and inhalation of dust and aerosols.[1] Like many aromatic
amines, it should be handled with caution due to potential toxicity.[2][3]
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Recommended Personal Protective Equipment (PPE):

PPE Category

Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).

Hand Protection

Chemical-impermeable gloves (e.g., nitrile or

neoprene rubber).[1][4]

Body Protection

A fully-buttoned lab coat or fire/flame-resistant

and impervious clothing.

Respiratory Protection

In case of insufficient ventilation or dust

formation, use a full-face respirator.[5]

First Aid Measures

Immediate medical attention is necessary in case of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If the person is not
breathing, provide artificial respiration and seek
immediate medical attention.[1] Do not use
mouth-to-mouth resuscitation if the chemical

was ingested or inhaled.[1]

Skin Contact

Immediately remove contaminated clothing.[1]
Wash the affected area with soap and plenty of

water.[1] Consult a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion

Rinse mouth with water.[1] Do not induce
vomiting.[1] Never give anything by mouth to an
unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1]
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Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and prevent
accidents.

Handling:

Work in a well-ventilated place, preferably within a certified laboratory chemical fume hood.

[1][4]

Wear suitable protective clothing, including gloves and eye protection.[1]

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Use non-sparking tools to prevent fire from electrostatic discharge.[1]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

» Keep away from foodstuff containers and incompatible materials.[1]

Accidental Release and Disposal Plan

In the event of a spill, immediate and appropriate action must be taken to contain and clean up
the material safely.

Spill Response:
o Evacuate: Keep people away from and upwind of the spill/leak.[1]
e Ventilate: Ensure adequate ventilation.[1]

» Eliminate Ignition Sources: Remove all sources of ignition.[1] Use spark-proof tools and
explosion-proof equipment.[1]
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» Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not let the
chemical enter drains.[1]

e Clean-up: Collect the material and arrange for disposal.[1] Adhered or collected material
should be promptly disposed of in accordance with appropriate laws and regulations.[1]

Disposal:

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations.

e The chemical should be kept in suitable, closed containers for disposal.[1]

o Contaminated packaging can be triple-rinsed (or equivalent) and offered for recycling or
reconditioning.[1] Alternatively, puncture the packaging to make it unusable and dispose of it
in a sanitary landfill.[1]

Experimental Workflow for Safe Handling
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Workflow for Handling 4-Bromo-2-methylpyridin-3-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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